Cas no 1548292-76-7 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanoic acid
• CAS No: 1548292-76-7
• MF: C₂₃H₂₇NO₄
• MW: 381.46478676796
• CID: 5898530
• PubChem ID: 65492692
• Update Time: 2025-06-11

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-5-methylhexanoic acid
• Hexanoic acid, 3-[[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]methyl]-5-methyl-
• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanoic acid
• 1548292-76-7
• CS-0273980
• SCHEMBL19291155
• AKOS014830386
• EN300-1653562
• 3-(((((9h-Fluoren-9-yl)methoxy)carbonyl)amino)methyl)-5-methylhexanoic acid

• Inchi： 1S/C23H27NO4/c1-15(2)11-16(12-22(25)26)13-24-23(27)28-14-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,15-16,21H,11-14H2,1-2H3,(H,24,27)(H,25,26)
• InChI Key： QSNYPRXHBQZYBM-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC(CNC(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O)CC(C)C

Computed Properties

• Exact Mass: 381.19400834g/mol
• Monoisotopic Mass: 381.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.171±0.06 g/cm3(Predicted)
• Boiling Point: 588.8±33.0 °C(Predicted)
• pka: 4?+-.0.10(Predicted)

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanoic acid

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanoic acid (CAS No. 1548292-76-7)

The compound 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanoic acid (CAS No. 1548292-76-7) is a complex organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group attached to an amino methyl group, further connected to a 5-methylhexanoic acid moiety. The Fmoc group is a well-known protecting group in peptide synthesis, and its presence in this compound suggests its utility in advanced chemical synthesis and drug development.

Recent studies have highlighted the importance of such compounds in the development of novel materials for electronic applications. The Fmoc-amino methyl moiety has been shown to enhance the electronic properties of polymers, making this compound a promising candidate for use in organic electronics. Additionally, the 5-methylhexanoic acid component contributes to the compound's solubility and stability, which are critical factors in material synthesis.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions, including nucleophilic substitution and peptide coupling techniques. The use of Fmoc protection ensures high yields and purity during the synthesis process. Researchers have also explored the use of this compound as a building block for more complex molecules, such as bioactive agents and advanced materials.

From a biological perspective, the 3-(Fmoc-amino)methyl group has been shown to exhibit interesting interactions with biological systems. Studies have demonstrated that this group can influence cellular uptake and bioavailability, making it a valuable component in drug delivery systems. Furthermore, the 5-methylhexanoic acid moiety provides additional functional groups that can be exploited for further chemical modifications.

The application of this compound extends beyond traditional chemistry into interdisciplinary research areas such as nanotechnology and biotechnology. For instance, recent advancements in nanomaterial synthesis have utilized similar compounds to create self-assembling nanostructures with tailored properties. The combination of the Fmoc group and the 5-methylhexanoic acid moiety in this compound makes it an ideal candidate for such applications.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanoic acid (CAS No. 1548292-76-7) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool in chemical synthesis, materials science, and biotechnology. As research continues to uncover new possibilities for this compound, its role in advancing scientific innovation is expected to grow significantly.